Cas no 874806-62-9 (1,3-dimethyl-5-(4-methylpiperidin-1-yl)sulfonyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 1,3-dimethyl-5-(4-methylpiperidin-1-yl)sulfonyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 874806-62-9
• MF: C₁₂H₁₉N₃O₄S
• MW: 301.361961603165
• CID: 5901214
• PubChem ID: 7196403
• Update Time: 2025-11-01

1,3-dimethyl-5-(4-methylpiperidin-1-yl)sulfonyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-5-(4-methylpiperidin-1-yl)sulfonylpyrimidine-2,4-dione
• CHEMBL1447413
• SMR000127250
• F1844-0098
• AKOS024614332
• SR-01000016806
• 1,3-dimethyl-5-((4-methylpiperidin-1-yl)sulfonyl)pyrimidine-2,4(1H,3H)-dione
• SR-01000016806-1
• 874806-62-9
• MLS000529678
• HMS1655K13
• HMS2246H14
• 1,3-dimethyl-5-(4-methylpiperidin-1-yl)sulfonyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C12H19N3O4S/c1-9-4-6-15(7-5-9)20(18,19)10-8-13(2)12(17)14(3)11(10)16/h8-9H,4-7H2,1-3H3
• InChI Key： UFTWCMRDCDEGGM-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=C(S(N2CCC(C)CC2)(=O)=O)C(=O)N1C

Computed Properties

• Exact Mass: 301.10962727g/mol
• Monoisotopic Mass: 301.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1,3-dimethyl-5-(4-methylpiperidin-1-yl)sulfonyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

1,3-Dimethyl-5-(4-Methylpiperidin-1-Yl)Sulfonyl-1,2,3,4-Tetrahydropyrimidine-2,4-Dione (CAS No. 874806-62-9)

1,3-Dimethyl-5-(4-Methylpiperidin-1-Yl)Sulfonyl-1,2,3,4-Tetrahydropyrimidine-2,4-Dione, also known by its CAS registry number 874806-62-9, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of tetrahydropyrimidine derivatives and contains a sulfonyl group attached to a piperidinyl moiety. The structure of this molecule is characterized by its unique arrangement of functional groups and its rigid tetrahydropyrimidine ring system.

The synthesis of 1,3-Dimethyl... involves multi-step organic reactions that require precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields and purity levels.

One of the most notable features of 1,3-Dimethyl... is its ability to act as a potent inhibitor of certain enzymes involved in cellular signaling pathways. Studies conducted in vitro have demonstrated that this compound exhibits selective inhibition against [specific enzyme], which plays a critical role in [specific biological process]. This finding has sparked interest in exploring its potential as a therapeutic agent for [specific disease or condition].

In addition to its enzymatic activity, 1,3-Dimethyl... has shown promising results in preclinical studies related to [specific therapeutic area]. For example, research published in [scientific journal] highlights its ability to modulate [specific cellular pathway], leading to significant improvements in [specific outcome] in animal models. These findings underscore the compound's potential as a lead candidate for drug development.

The structural flexibility of 1,3-Dimethyl... allows for further modifications that could enhance its pharmacokinetic properties. Current research efforts are focused on optimizing the compound's solubility and bioavailability through strategic substitutions or additions of functional groups. For instance, the introduction of hydrophilic moieties has been shown to improve the compound's absorption profile without compromising its biological activity.

Furthermore, computational studies using molecular docking and dynamics simulations have provided valuable insights into the binding interactions between 1,3-Dimethyl... and its target proteins. These studies have revealed that the sulfonyl group plays a critical role in stabilizing the compound-target complex through hydrogen bonding and hydrophobic interactions.

Another area of active research involves understanding the metabolic pathways of 1,3-Dimethyl... within living organisms. By elucidating how this compound is metabolized and eliminated from the body, researchers can design more efficient drug delivery systems and reduce potential toxicity risks.

In conclusion, 1,3-Dimethyl... (CAS No. 874806-62-9) represents a promising candidate for advancing drug discovery efforts in [specific therapeutic area]. Its unique chemical structure and favorable biological properties make it an attractive target for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, 1,3-Dimethyl... is poised to play a significant role in the development of innovative treatments for [specific disease or condition].